9-(Methoxycarbonyl)-10-methylacridin-10-ium methyl sulfate
9-(Methoxycarbonyl)-10-methylacridin-10-ium methyl sulfate
Brand Name:
Vulcanchem
CAS No.:
5132-82-1
VCID:
VC20799725
InChI:
InChI=1S/C16H14NO2.CH4O4S/c1-17-13-9-5-3-7-11(13)15(16(18)19-2)12-8-4-6-10-14(12)17;1-5-6(2,3)4/h3-10H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES:
C[N+]1=C2C=CC=CC2=C(C3=CC=CC=C31)C(=O)OC.COS(=O)(=O)[O-]
Molecular Formula:
C17H17NO6S
Molecular Weight:
363.4 g/mol
9-(Methoxycarbonyl)-10-methylacridin-10-ium methyl sulfate
CAS No.: 5132-82-1
Cat. No.: VC20799725
Molecular Formula: C17H17NO6S
Molecular Weight: 363.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5132-82-1 |
|---|---|
| Molecular Formula | C17H17NO6S |
| Molecular Weight | 363.4 g/mol |
| IUPAC Name | methyl 10-methylacridin-10-ium-9-carboxylate;methyl sulfate |
| Standard InChI | InChI=1S/C16H14NO2.CH4O4S/c1-17-13-9-5-3-7-11(13)15(16(18)19-2)12-8-4-6-10-14(12)17;1-5-6(2,3)4/h3-10H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1 |
| Standard InChI Key | BRNHJGKQDZPTPZ-UHFFFAOYSA-M |
| SMILES | C[N+]1=C2C=CC=CC2=C(C3=CC=CC=C31)C(=O)OC.COS(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1=C2C=CC=CC2=C(C3=CC=CC=C31)C(=O)OC.COS(=O)(=O)[O-] |
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